Cas no 70637-02-4 (2,6,7-Trioxabicyclo[2.2.2]octane,4-ethyl-1-phenyl-)

• Product name: 2,6,7-Trioxabicyclo[2.2.2]octane,4-ethyl-1-phenyl-
• CAS No: 70637-02-4
• MF: C₁₃H₁₆O₃
• MW: 220.26434
• CID: 571396
• PubChem ID: 3054001

2,6,7-Trioxabicyclo[2.2.2]octane,4-ethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trioxabicyclo[2.2.2]octane,4-ethyl-1-phenyl-
• 1-ethyl-4-phenyl-3,5,8-trioxabicyclo[2.2.2]octane
• 4-ethyl-1-phenyl-2,6,7-trioxabicyclo[2.2.2]octane
• SCHEMBL1128030
• 2,6,7-Trioxabicyclo(2.2.2)octane, 4-ethyl-1-phenyl-
• 70637-02-4
• Orthobenzoic acid, cyclic ester with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol
• DTXSID50220918

• Inchi： InChI=1S/C13H16O3/c1-2-12-8-14-13(15-9-12,16-10-12)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key： YXQANRITUWTASV-UHFFFAOYSA-N
• SMILES： CCC12COC(OC1)(OC2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Density: 1.175
• Boiling Point: 293.9°C at 760 mmHg
• Flash Point: 97.7°C
• Refractive Index: 1.547
• PSA: 27.69